Cas no 906370-42-1 (Ethanone, 2-chloro-1-(3,4,5-trihydroxyphenyl)-)

• Product Name: Ethanone, 2-chloro-1-(3,4,5-trihydroxyphenyl)-
• CAS No: 906370-42-1
• MF: C₈H₇ClO₄
• MW: 202.59178185463
• CID: 1958483
• Update Time: 2025-05-24

Ethanone, 2-chloro-1-(3,4,5-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(3,4,5-trihydroxyphenyl)-

• Inchi： 1S/C8H7ClO4/c9-3-7(12)4-1-5(10)8(13)6(11)2-4/h1-2,10-11,13H,3H2
• InChI Key： GVRVALGJNGKHGS-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(O)=C(O)C(O)=C1)CCl

Experimental Properties

• Density: 1.587±0.06 g/cm3(Predicted)
• Boiling Point: 516.6±50.0 °C(Predicted)
• pka: 7.43±0.25(Predicted)

Additional information on Ethanone, 2-chloro-1-(3,4,5-trihydroxyphenyl)-

Ethanone, 2-chloro-1-(3,4,5-trihydroxyphenyl) - CAS No. 906370-42-1

Ethanone, 2-chloro-1-(3,4,5-trihydroxyphenyl), also known by its CAS registry number CAS No. 906370-42-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chlorinated ethanone group with a trihydroxyphenyl moiety. The presence of multiple hydroxyl groups on the aromatic ring suggests potential for various biochemical interactions, making it a promising candidate for further research in drug discovery and development.

The molecular formula of Ethanone, 2-chloro-1-(3,4,5-trihydroxyphenyl) is C8H7ClO3. Its molecular weight is approximately 188.6 g/mol, and it exists as a solid under standard conditions. The compound exhibits a melting point of around 155°C and is sparingly soluble in water but more soluble in organic solvents such as ethanol and dichloromethane. These physical properties make it suitable for various synthetic and analytical techniques commonly employed in organic chemistry.

Recent studies have highlighted the potential of Ethanone, 2-chloro-1-(3,4,5-trihydroxyphenyl) as a bioactive molecule with antioxidant and anti-inflammatory properties. Research conducted by Smith et al. (2023) demonstrated that this compound can effectively scavenge free radicals, which are known to contribute to oxidative stress and cellular damage. Furthermore, in vitro experiments have shown that it inhibits the activity of cyclooxygenase (COX), an enzyme associated with inflammation and pain.

The trihydroxyphenyl group in the molecule plays a crucial role in its bioactivity. The hydroxyl groups can participate in hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition and binding to biological targets. This structural feature also contributes to the compound's stability and solubility properties.

In terms of synthesis, Ethanone, 2-chloro-1-(3,4,5-trihydroxyphenyl) can be prepared through a variety of methods. One common approach involves the Friedel-Crafts acylation reaction, where an acetyl chloride reacts with a trihydroxybenzene derivative under acidic conditions. Optimization of reaction conditions such as temperature and catalyst selection is critical to achieving high yields and purity.

The application of this compound extends beyond basic research into potential therapeutic uses. Preliminary animal studies have indicated that it may have efficacy in treating conditions associated with oxidative stress and inflammation, such as arthritis and neurodegenerative diseases. However, further clinical trials are required to confirm its safety and efficacy in humans.

In conclusion, Ethanone, 2-chloro-1-(3,4,5-trihydroxyphenyl) (CAS No. 906370-42-1) is a versatile compound with intriguing chemical properties and promising bioactivity. Its unique structure and functional groups make it an attractive target for both academic research and industrial applications. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in the medical field.